Cas no 100865-93-8 (Ethanimidic acid, 2,2,2-trichloro-, diphenylmethyl ester)

• Product Name: Ethanimidic acid, 2,2,2-trichloro-, diphenylmethyl ester
• CAS No: 100865-93-8
• MF: C₁₅H₁₂Cl₃NO
• MW: 328.620881080627
• CID: 3551715
• PubChem ID: 15428707
• Update Time: 2025-04-22

Ethanimidic acid, 2,2,2-trichloro-, diphenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanimidic acid, 2,2,2-trichloro-, diphenylmethyl ester
• DB-429412
• SDKFXASXQKZRSP-UHFFFAOYSA-N
• benzhydryl 2,2,2-trichloroacetimidate
• SCHEMBL13813047
• diphenylmethyltrichloroacetoimidate
• 100865-93-8

• Inchi： 1S/C15H12Cl3NO/c16-15(17,18)14(19)20-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13,19H
• InChI Key： SDKFXASXQKZRSP-UHFFFAOYSA-N
• SMILES： C(=N)(OC(C1=CC=CC=C1)C1=CC=CC=C1)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 326.998447Da
• Monoisotopic Mass: 326.998447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.08000
• LogP: 5.23980